N-1,3-benzothiazol-2-yl-2-{[5-isopropyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-[[4-(oxolan-2-ylmethyl)-5-propan-2-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H23N5O2S2/c1-12(2)17-22-23-19(24(17)10-13-6-5-9-26-13)27-11-16(25)21-18-20-14-7-3-4-8-15(14)28-18/h3-4,7-8,12-13H,5-6,9-11H2,1-2H3,(H,20,21,25)
• InChI Key: CMBSPQXTOIXKKE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(N1CC2CCCO2)SCC(=O)NC3=NC4=CC=CC=C4S3
• Molecular Formula: C19H23N5O2S2
• Molecular Weight: 417.6 g/mol

Description

N-1,3-benzothiazol-2-yl-2-{[5-isopropyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a useful research compound. Its molecular formula is C19H23N5O2S2 and its molecular weight is 417.6 g/mol. The purity is usually 95%.
The exact mass of the compound N-1,3-benzothiazol-2-yl-2-{[5-isopropyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is 417.12931734 g/mol and the complexity rating of the compound is 541. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-1,3-benzothiazol-2-yl-2-{[5-isopropyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazol-3-yl]thio}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-1,3-benzothiazol-2-yl-2-{[5-isopropyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazol-3-yl]thio}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-Inflammatory Activity and Molecular Docking Studies
Novel benzothiazole derivatives have also been designed, synthesized, and evaluated for their in vitro and in vivo anti-inflammatory activities. These studies included p38α MAP kinase inhibition assessments, with certain compounds showing promising results in in vivo models of inflammation. Molecular docking studies provided insights into the interactions of these compounds with the enzyme, revealing potential mechanisms of action (Tariq, Kamboj, Alam, & Amir, 2018).

Improving Metabolic Stability in Drug Development
Research into benzothiazole analogs has also focused on enhancing metabolic stability, a crucial aspect of drug development. Investigations into various heterocyclic analogs as alternatives to the benzothiazole ring aimed at reducing or eliminating metabolic deacetylation, thus improving the stability and potential efficacy of these compounds in biological systems (Stec et al., 2011).

Analgesic Activity Assessment
The analgesic properties of benzothiazole acetamide derivatives have been explored through synthesis and evaluation in models of nociceptive pain. These studies offer insights into the potential therapeutic applications of these compounds in managing pain, further underlining the versatility of benzothiazole derivatives in medicinal chemistry (Kaplancıklı et al., 2012).

Antimicrobial Activity Screening
Benzothiazole derivatives have been synthesized and assessed for their antimicrobial activities against various bacterial and fungal strains. These studies demonstrate the potential of such compounds in addressing microbial resistance and highlight the scope for further development of benzothiazole-based antimicrobials (Rezki, 2016).